3-Aminocarbonyl-5-fluorobenzoic acid
Overview
Description
3-Aminocarbonyl-5-fluorobenzoic acid is a compound used in organic synthesis . It is available for purchase from various chemical suppliers.
Molecular Structure Analysis
The molecular formula of 3-Aminocarbonyl-5-fluorobenzoic acid is C7H6FNO2 . The InChI Key is RYLBYCHERDTVAY-UHFFFAOYSA-N . The SMILES representation is NC1=CC(F)=CC(=C1)C(O)=O .Physical And Chemical Properties Analysis
3-Aminocarbonyl-5-fluorobenzoic acid has a molecular weight of 155.13 g/mol . It is a solid substance .Scientific Research Applications
Organic Synthesis
Synthesis of Methyl 2-amino-5-fluorobenzoate : Using 3-fluorobenzoic acid as a raw material, methyl 2-amino-5-fluorobenzoate was synthesized through a series of reactions. The optimal synthesis route involved reaction with mixed acid, then with methanol, followed by reduction, achieving a yield of 81% (Yin Jian-zhong, 2010).
Biodegradation
- Biodegradation of Fluorobenzoates : A study on the degradation of 3-fluorobenzoate by a bacterium (Sphingomonas sp. HB-1) showed the formation of various fluorinated compounds, indicating a catabolic pathway involving dioxygenation and subsequent intradiol cleavage (F. Boersma et al., 2004).
Medicinal Chemistry
Alzheimer's Disease Treatment : Tetrahydroacridine derivatives with fluorobenzoic acid moiety were synthesized and evaluated as inhibitors of cholinesterases and β-amyloid aggregation. These compounds showed potential as treatment agents for Alzheimer's disease (Kamila Czarnecka et al., 2017).
Antibacterial Agents : Synthesis of fluorine-containing thiadiazolotriazinones demonstrated potential antibacterial activity, showing promise in the synthesis of new biologically active molecules (B. S. Holla et al., 2003).
Antifungal Activity : Novel s-substituted 6-fluoro-4-alkyl(aryl)thioquinazoline derivatives synthesized from 2-amino-5-fluorobenzoic acid exhibited significant antifungal activities against various fungi (Guang-Fang Xu et al., 2007).
Analytical Chemistry
- Fluorescent Sensor for Al3+ Detection : A study on o-aminophenol-based fluorogenic chemosensor synthesized from methyl 3,5-bis((E)-(2-hydroxyphenylimino)methyl)-4-hydroxybenzoate showed high selectivity and sensitivity towards Al3+ ions, with potential application in bio-imaging fluorescent probe to detect Al3+ in human cervical HeLa cancer cell lines (Xingpei Ye et al., 2014).
Safety and Hazards
properties
IUPAC Name |
3-carbamoyl-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,(H2,10,11)(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHMYTLGYVIKGSU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)F)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1055971-66-8 |
Source
|
| Record name | 3-carbamoyl-5-fluorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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